Cas no 1219981-14-2 (2-4-(6-Chloro-2-pyrazinyl)-1-piperazinyl-1-ethanol)

• Product Name: 2-4-(6-Chloro-2-pyrazinyl)-1-piperazinyl-1-ethanol
• CAS No: 1219981-14-2
• MF: C₁₀H₁₅ClN₄O
• MW: 242.705300569534
• CID: 3047406
• PubChem ID: 53408921
• Update Time: 2024-11-05

2-4-(6-Chloro-2-pyrazinyl)-1-piperazinyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(6-Chloro-2-pyrazinyl)-1-piperazinyl]-1-ethanol
• 2-(4-(6-CHLOROPYRAZIN-2-YL)PIPERAZIN-1-YL)ETHANOL
• 1-Piperazineethanol, 4-(6-chloro-2-pyrazinyl)-
• Z805379612
• SCHEMBL12813911
• C10H15ClN4O
• 1219981-14-2
• 2-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]ethanol
• 2-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]ethan-1-ol
• AKOS005264850
• 4-(6-Chloro-2-pyrazinyl)-1-piperazineethanol
• DTXSID101256332
• LSZFRYAPZNMKFA-UHFFFAOYSA-N
• 2-4-(6-Chloro-2-pyrazinyl)-1-piperazinyl-1-ethanol

• Inchi： 1S/C10H15ClN4O/c11-9-7-12-8-10(13-9)15-3-1-14(2-4-15)5-6-16/h7-8,16H,1-6H2
• InChI Key： LSZFRYAPZNMKFA-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NC(Cl)=CN=C2)CC1

Computed Properties

• Exact Mass: 242.0934388g/mol
• Monoisotopic Mass: 242.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines